Cas no 28493-03-0 (2-Amino-6-bromoindole hydrochloride)

• Product Name: 2-Amino-6-bromoindole hydrochloride
• CAS No: 28493-03-0
• MF: C₈H₈BrClN₂
• MW: 247.519519805908
• CID: 5194989
• Update Time: 2026-03-05

2-Amino-6-bromoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromoindole hydrochloride
• 6-bromo-1H-indol-2-amine;hydrochloride

• Inchi： 1S/C8H7BrN2.ClH/c9-6-2-1-5-3-8(10)11-7(5)4-6;/h1-4,11H,10H2;1H
• InChI Key： AANJIUUCPNPHKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(N)NC=2C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 41.8

Additional information on 2-Amino-6-bromoindole hydrochloride

Introduction to 2-Amino-6-bromoindole hydrochloride (CAS No. 28493-03-0)

2-Amino-6-bromoindole hydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular biology research. With the CAS number 28493-03-0, this compound has garnered attention due to its structural properties and potential therapeutic benefits. Indole derivatives, such as this one, are widely studied for their role in modulating biological pathways, making them invaluable in the development of novel therapeutic agents.

The molecular structure of 2-Amino-6-bromoindole hydrochloride consists of an indole core substituted with an amino group at the 2-position and a bromine atom at the 6-position, further stabilized by a hydrochloride salt form. This unique configuration imparts distinct chemical reactivity, enabling its use in various synthetic transformations and biological assays. The presence of both electron-donating and electron-withdrawing groups makes it a valuable intermediate in constructing more complex molecules.

In recent years, 2-Amino-6-bromoindole hydrochloride has been extensively explored in the context of oncology research. Its indole scaffold is closely associated with molecules that exhibit potent anti-cancer properties. Studies have demonstrated that indole derivatives can interact with key cellular targets involved in tumor progression, such as kinases and transcription factors. The bromine substituent enhances the compound's ability to participate in cross-coupling reactions, facilitating the synthesis of more intricate pharmacophores.

One of the most compelling aspects of 2-Amino-6-bromoindole hydrochloride is its role in developing small-molecule inhibitors targeting specific disease pathways. For instance, research has highlighted its potential in inhibiting enzymes that are overexpressed in certain cancers. The amino group at the 2-position allows for further functionalization, enabling researchers to fine-tune the molecule's binding affinity and selectivity. This adaptability has made it a preferred building block in medicinal chemistry campaigns.

The hydrochloride salt form of 2-Amino-6-bromoindole hydrochloride enhances its solubility in aqueous solutions, which is crucial for pharmaceutical applications. Improved solubility often correlates with better bioavailability, a critical factor in drug development. This property has allowed researchers to explore its use in various formulation strategies, including oral and intravenous delivery systems. Such advancements are essential for translating preclinical findings into viable therapeutic options.

Advances in computational chemistry have further propelled the study of 2-Amino-6-bromoindole hydrochloride. Molecular modeling techniques enable researchers to predict how this compound interacts with biological targets at an atomic level. These predictions are invaluable for designing experiments and optimizing lead compounds. By leveraging machine learning algorithms, scientists can accelerate the drug discovery process, reducing the time and cost associated with traditional trial-and-error methods.

The bromine atom in 2-Amino-6-bromoindole hydrochloride serves as a versatile handle for further chemical modifications. It can undergo palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups into the molecule. These reactions are fundamental in constructing complex drug candidates with enhanced pharmacological profiles. The ability to modify the indole core through such reactions underscores its importance as a synthetic intermediate.

In addition to its pharmaceutical applications, 2-Amino-6-bromoindole hydrochloride has found utility in biochemical research. Its ability to modulate enzyme activity has been exploited in studying metabolic pathways relevant to neurological disorders. For example, indole derivatives have been shown to influence neurotransmitter synthesis and signaling pathways, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Amino-6-bromoindole hydrochloride typically involves multi-step organic reactions starting from commercially available precursors. The process often includes bromination followed by amination steps, with careful control over reaction conditions to ensure high yield and purity. Advances in green chemistry have also led to more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts.

Quality control is paramount when handling 2-Amino-6-bromoindole hydrochloride, given its critical role in research and development. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity and structural integrity. These methods ensure that researchers receive a consistent product batch-to-batch, which is essential for reproducible scientific outcomes.

The future prospects of 2-Amino-6-bromoindole hydrochloride are promising, with ongoing research exploring new applications across multiple disciplines. Its versatility as a molecular scaffold continues to inspire innovative drug design strategies. As computational tools become more sophisticated and synthetic methodologies evolve, the potential uses for this compound are likely to expand further.